7-benzyl-8-(4-(2-hydroxyethyl)piperazin-1-yl)-3-methyl-1H-purine-2,6(3H,7H)-dione

Specification

• CAS No.: 378199-06-5
• Molecular Formula: C19H24N6O3
• Molecular Weight: 384.44
• IUPAC Name: 7-benzyl-8-[4-(2-hydroxyethyl)piperazin-1-yl]-3-methylpurine-2,6-dione
• Standard InChI: InChI=1S/C19H24N6O3/c1-22-16-15(17(27)21-19(22)28)25(13-14-5-3-2-4-6-14)18(20-16)24-9-7-23(8-10-24)11-12-26/h2-6,26H,7-13H2,1H3,(H,21,27,28)
• Standard InChI Key: WRFQDONGMCOQBN-UHFFFAOYSA-N
• SMILES: CN1C2=C(C(=O)NC1=O)N(C(=N2)N3CCN(CC3)CCO)CC4=CC=CC=C4

Introduction

Structural Characteristics and Molecular Properties

The compound’s IUPAC name, 7-benzyl-8-[4-(2-hydroxyethyl)piperazin-1-yl]-3-methylpurine-2,6-dione, reflects its intricate architecture. Its molecular formula, $\text{C}_{19}\text{H}_{24}\text{N}_{6}\text{O}_{3}$, corresponds to a molecular weight of 384.44 g/mol. Key structural features include:

• A purine-2,6-dione core, which serves as the foundational scaffold.

• A benzyl group (-CH$_2$C$_6$H$_5$) at position 7, contributing to hydrophobic interactions.

• A methyl group (-CH$_3$) at position 3, enhancing steric stability.

• A piperazine ring substituted with a 2-hydroxyethyl group (-CH$_2$CH$_2$OH) at position 8, introducing hydrophilicity and hydrogen-bonding potential.

The presence of the hydroxyethyl group distinguishes this compound from analogs such as 7-benzyl-8-[4-(4-fluorophenyl)piperazin-1-yl]-3-methylpurine-2,6-dione (CAS 331666-80-9), where the piperazine is instead substituted with a fluorophenyl group. This structural variation significantly impacts solubility and receptor affinity.

Analytical Characterization

Structural elucidation of the compound relies on advanced spectroscopic and chromatographic methods:

Technique	Application
NMR Spectroscopy	Confirms substituent positions via $^1\text{H}$ and $^{13}\text{C}$ chemical shifts.
Mass Spectrometry	Validates molecular weight (m/z 384.44) and fragmentation pattern.
HPLC	Assesses purity (>95% typical for research-grade compounds).

The hydroxyethyl group’s hydroxyl proton resonates near δ 4.8 ppm in $^1\text{H}$ NMR, while the piperazine protons appear as multiplet signals between δ 2.5–3.5 ppm.

Comparative Analysis with Structural Analogs

The table below highlights differences between the target compound and related derivatives:

Property	Target Compound (CAS 378199-06-5)	Fluorophenyl Analog (CAS 331666-80-9)	Fluorobenzyl Analog (CAS 898464-01-2)
Molecular Formula	C$_{19}$H$_{24}$N$_6$O$_3$	C$_{23}$H$_{23}$FN$_6$O$_2$	C$_{19}$H$_{23}$FN$_6$O$_3$
Molecular Weight	384.44 g/mol	434.475 g/mol	402.4 g/mol
Key Substituent	2-Hydroxyethylpiperazine	4-Fluorophenylpiperazine	2-Fluorobenzyl
Solubility	Moderate (polar solvents)	Low (hydrophobic)	Moderate

The hydroxyethyl group enhances aqueous solubility compared to fluorinated analogs, which may improve bioavailability in physiological environments.

Future Research Directions

Despite its promising attributes, critical gaps remain in understanding this compound’s full potential:

• Pharmacokinetic Studies: Investigations into absorption, distribution, metabolism, and excretion (ADME) are essential to evaluate its drug-likeness.

• Target Identification: High-throughput screening against kinase or receptor libraries could elucidate specific molecular targets.

• Toxicological Profiling: Acute and chronic toxicity studies in preclinical models are necessary to establish safety margins.

• Analog Optimization: Structural modifications, such as replacing the benzyl group with heteroaromatic moieties, may enhance potency or selectivity.